![molecular formula C14H12ClFN2O B5081418 N-(3-chloro-4-fluorophenyl)-N'-(2-methylphenyl)urea](/img/structure/B5081418.png)
N-(3-chloro-4-fluorophenyl)-N'-(2-methylphenyl)urea
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Overview
Description
N-(3-chloro-4-fluorophenyl)-N'-(2-methylphenyl)urea, commonly known as CFMU, is a chemical compound that has gained significant attention in the field of scientific research. CFMU is a urea derivative that has been synthesized using various methods, and it exhibits potent biological activity. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Mechanism of Action
The mechanism of action of CFMU is not fully understood, but it has been proposed that CFMU inhibits the activity of various enzymes involved in cell proliferation and inflammation. CFMU has been shown to inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways that regulate cell growth and differentiation. CFMU has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
CFMU has been shown to exhibit various biochemical and physiological effects. CFMU has been found to induce apoptosis, which is a programmed cell death process that is essential for normal development and tissue homeostasis. CFMU has also been found to inhibit cell proliferation and migration, which are important processes in cancer progression. Additionally, CFMU has been shown to reduce the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
CFMU has several advantages and limitations for lab experiments. One of the advantages of CFMU is its potent biological activity, which makes it an excellent candidate for studying the mechanisms of action of various enzymes and signaling pathways. Additionally, CFMU is relatively easy to synthesize, and it can be purified using standard chromatography techniques. However, one of the limitations of CFMU is its low solubility in water, which can make it difficult to use in certain assays. Additionally, CFMU has not been extensively studied for its pharmacokinetic properties, which can limit its use in in vivo studies.
Future Directions
There are several future directions for CFMU research. One of the future directions is to study the pharmacokinetic properties of CFMU, including its absorption, distribution, metabolism, and excretion. Additionally, further studies are needed to fully understand the mechanism of action of CFMU and its effects on various enzymes and signaling pathways. Furthermore, CFMU derivatives can be synthesized and studied for their biological activity, which can lead to the development of new drugs for various diseases. Finally, CFMU can be studied in combination with other drugs to determine its potential for synergistic effects.
Synthesis Methods
CFMU can be synthesized using various methods, and the most commonly used method is the reaction between 3-chloro-4-fluoroaniline and 2-methylphenyl isocyanate. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide (DMF). The reaction mixture is then stirred at room temperature for several hours, and the resulting product is purified using column chromatography.
Scientific Research Applications
CFMU has been extensively studied for its biological activity, and it has shown promising results in various scientific research applications. CFMU has been found to exhibit potent antitumor activity, and it has been shown to inhibit the growth of various cancer cell lines. CFMU has also been studied for its anti-inflammatory activity, and it has been found to reduce the production of pro-inflammatory cytokines. Additionally, CFMU has been studied for its antifungal activity, and it has been found to inhibit the growth of various fungal strains.
Properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)-3-(2-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClFN2O/c1-9-4-2-3-5-13(9)18-14(19)17-10-6-7-12(16)11(15)8-10/h2-8H,1H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODNAIKOGXJZMGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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